Strontium bromide hexahydrate
Br2H12O6S
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Br2H12O6S
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Thermochemical Energy Storage
Specific Scientific Field: This application falls under the field of Energy Storage .
Summary of the Application: Strontium bromide hexahydrate is used in water sorption-based thermochemical storage (WSTCS) . It’s also used in the creation of hybrid composites for low to medium temperature thermochemical energy storage .
Methods of Application or Experimental Procedures: The hexahydrate form of Strontium bromide melts at 88.6°C and is dehydrated at a low heating rate below the melting point and stored at 110°C . In the creation of hybrid composites, strontium bromide hexahydrate and natural graphite are used, with the latter acting as a supporting matrix .
Results or Outcomes: The composites achieved an energy density above 600 kJ/kg with the storage process occurring mostly below ∼100 °C . The natural graphite could improve the hydration-dehydration kinetics by reducing hysteresis and a fourfold increase in the thermal conductivity could be achieved with 20% of natural graphite in the composite .
Radioisotope Thermoelectric Generators (RTGs)
Specific Scientific Field: This application falls under the field of Nuclear Energy .
Summary of the Application: Radioactive isotopes of strontium have been used in radioisotope thermoelectric generators (RTGs) .
Pyrotechnics and Fireworks
Specific Scientific Field: This application falls under the field of Pyrotechnics .
Summary of the Application: Strontium bromide hexahydrate is used in pyrotechnics and fireworks to achieve a bright red color .
Pharmaceutical Intermediate
Specific Scientific Field: This application falls under the field of Pharmaceuticals .
Summary of the Application: Strontium bromide hexahydrate is used as a pharmaceutical intermediate .
Thermal Comfort Material
Specific Scientific Field: This application falls under the field of Thermal Engineering .
Summary of the Application: Strontium bromide hexahydrate can be used as a thermal comfort material . It can also be considered as a phase change material for short storage applications .
Results or Outcomes: The high enthalpy (Δ H r ° = 67,400 J ⋅ m o l G − 1) and density of hexahydrated strontium bromide (2.386 g/cm 3) allow the salt to reach a high energy storage density .
Large Scale Energy Storage
Specific Scientific Field: This application falls under the field of Energy Storage .
Summary of the Application: Hydrated salt thermochemical energy storage (TES) is a promising technology for high density energy storage . Strontium bromide hexahydrate can be used in this application, potentially opening the way for applications in seasonal storage .
Strontium bromide hexahydrate is a crystalline compound with the chemical formula . It appears as a white, odorless solid and is notable for its hygroscopic properties, meaning it can absorb moisture from the air. This compound is primarily known for imparting a bright red color in flame tests, indicative of the presence of strontium ions. Strontium bromide hexahydrate is commonly used in various applications, including pyrotechnics and pharmaceuticals, and serves as a precursor to other strontium compounds .
- Dehydration: When heated, strontium bromide hexahydrate decomposes to form strontium bromide monohydrate at approximately 89 °C:
- Formation from Strontium Hydroxide: It can be synthesized from strontium hydroxide and hydrobromic acid:
- Formation from Strontium Carbonate: Another method involves using strontium carbonate:
These reactions illustrate its role as both a product and a reactant in various chemical processes .
The synthesis of strontium bromide hexahydrate can be achieved through several methods:
- Direct Reaction: Combining strontium hydroxide or strontium carbonate with hydrobromic acid is a straightforward approach.
- Hydration of Anhydrous Strontium Bromide: Anhydrous strontium bromide can be hydrated by exposing it to water vapor under controlled conditions to yield the hexahydrate form .
- Crystallization: The hexahydrate can also be obtained through crystallization from aqueous solutions at lower temperatures.
These methods allow for the production of high-purity samples suitable for various applications.
Strontium bromide hexahydrate has diverse applications:
- Pyrotechnics: It is widely used in flares and fireworks to produce bright red colors.
- Pharmaceuticals: The compound has applications in certain medicinal formulations, particularly those targeting bone health.
- Thermal Energy Storage: Recent studies have explored its use in thermochemical energy storage systems due to its hydration properties .
Research has focused on the interaction of strontium bromide hexahydrate with water vapor and other compounds. Studies indicate that the hydration and dehydration processes are reversible and can be exploited for thermal energy storage applications. The kinetics of these reactions have been investigated to optimize performance in thermochemical systems .
Strontium bromide hexahydrate shares similarities with several other compounds, particularly those containing strontium or bromine. Here are some comparable compounds:
| Compound | Chemical Formula | Unique Features |
|---|---|---|
| Strontium Bromide | Anhydrous form, used in similar applications | |
| Strontium Chloride | Different halogen; used in similar pyrotechnics | |
| Barium Bromide | Heavier alkaline earth metal; different properties | |
| Calcium Bromide | Lighter alkaline earth metal; used in similar fields |
Strontium bromide hexahydrate is unique due to its specific hydration state and its particular applications in both pyrotechnics and pharmaceuticals, setting it apart from other halides and similar compounds .
UNII
GHS Hazard Statements
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
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CH3NH2
CH5N
CH3NH2
MnNaO4
Br2H12O6S
